9H-Carbazole

• CAS No.: 86-74-8
• Product Name: 9H-Carbazole
• Molecular Formula: C12H9N
• Molecular Weight: 167.21 g/mol
• IUPAC Name: 9H-carbazole
• Standard InChI: InChI=1S/C12H9N/c1-3-7-11-9(5-1)10-6-2-4-8-12(10)13-11/h1-8,13H
• Standard InChIKey: UJOBWOGCFQCDNV-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3N2
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3N2
• Appearance: Powder
• Boiling Point: 671 °F at 760 mm Hg (NTP, 1992); 354.7 °C; 354.6 °C
• Colorform: Crystals from alcohol, benzene, toluene, glacial acetic acid; White crystals; White crystals, plates, leaflets or light tan powde
• Density: 1.1 at 64 °F (NTP, 1992); 1.10 at 18 °C/4 °C
• Flash Point: 220.0 °C (428.0 °F) - closed cup
• Melting Point: 473 to 475 °F (NTP, 1992); 246.2 °C; 245 °C
• Physical Description: Carbazole appears as white crystals, plates, leaflets or light tan powder. Sublimes readily. Exhibits strong fluorescence and long phosphorescence on exposure to ultraviolet light. (NTP, 1992)
• Description: Carbazole appears as white crystals, plates, leaflets or light tan powder. Sublimes readily. Exhibits strong fluorescence and long phosphorescence on exposure to ultraviolet light. (NTP, 1992); 9H-carbazole is a carbazole. It is a tautomer of a 3H-carbazole, a 1H-carbazole, an 8aH-carbazole and a 4aH-carbazole.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: less than 1 mg/mL at 66° F (NTP, 1992); 1.08e-05 M; In water, 1.80 mg/L at 25 °C; In water, 1.20 mg/L at 20 °C; 1 gram dissolves in 3 mL quinoline, 6 mL pyridine, 9 mL acetone, 2 mL acetone at 50 °C, 35 mL ether, 120 mL benzene, 135 mL absolute alcohol; slightly soluble in petroleum ether, chlorinated hydrocarbons, acetic acid; dissolves in concentrated sulfuric acid without decomposition; Slightly soluble in pyrimidine, carbon disulfide; soluble in hot chloroform, toluene
• Synonyms: Carbazole; 9-Azafluorene; Chlorophenesin carbamate; Dibenzo[b,d]pyrrole; Dibenzopyrrole; Diphenylenimine; NSC 3498; SKF 20091; USP Carprofen Related Compound A
• Vapor Pressure: 400 mm Hg at 613 °F (NTP, 1992); 7.50e-07 mmHg; 1.5X10-6 mm Hg at 25 °C (extrapolated)
• PubChem Compound: 6854
• Last Modified: Nov 11 2021